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Compound of Interest

Compound Name: Ethylene-vinyl acetate

Cat. No.: B8514405 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Ethylene-Vinyl Acetate (EVA) waste generated in research, scientific, and drug development

laboratories. Adherence to these procedures will help ensure a safe working environment and

compliance with regulations.

Immediate Safety and Handling Precautions
Before handling EVA waste, it is crucial to be aware of the following safety protocols. Unused

EVA is not typically classified as hazardous waste.[1] However, proper handling is still

necessary to minimize exposure and risk.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical goggles.[1] Eye-washing

facilities should be readily available.[1]

Hand Protection: Wear impervious gloves to prevent skin contact.[1]

Protective Clothing: Wear appropriate protective clothing to minimize skin exposure.[1]

Respiratory Protection: General room ventilation is usually adequate.[1] If dust is generated,

use local exhaust ventilation or a NIOSH or MSHA-approved respirator.[1]

Storage of EVA Waste:
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Store in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat, sparks, open flames, and strong oxidizing agents.[1][2]

Store in original or appropriate, labeled containers, protected from direct sunlight.[1]

Step-by-Step Disposal and Waste Management Plan
The primary methods for EVA disposal are recycling and landfilling. Recycling is the preferred

method to reduce environmental impact.[3][4][5]

Step 1: Segregation of EVA Waste

Collect EVA waste in designated, clearly labeled containers.

Separate clean, uncontaminated EVA from EVA that has been contaminated with hazardous

materials.

Contaminated EVA: If EVA is mixed with hazardous chemicals, it must be treated as

hazardous waste and disposed of according to the specific protocols for the contaminating

substance(s).

Step 2: Decontamination (if applicable)

If the EVA is contaminated with non-hazardous biological or chemical materials,

decontaminate it using appropriate laboratory procedures before disposal.

Step 3: Recycling (Preferred Method)

EVA is a recyclable thermoplastic.[3][4][6][7] The recycling process is straightforward and helps

to conserve resources and reduce greenhouse gas emissions.[3][4]

Collection: Accumulate uncontaminated EVA waste in a designated recycling bin.

Find a Recycling Partner: Contact your institution's environmental health and safety (EHS)

department or a specialized waste management company to find a facility that recycles EVA.

[3]
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Processing: The recycling process typically involves:

Grinding/Shredding: The EVA material is ground into small pieces or fine particles.[3][4]

Pelletizing: The ground particles are then pelletized to form uniform granules.[4]

Manufacturing: These recycled pellets are used to create new products such as footwear,

sports equipment, packaging materials, and automotive parts.[3][4]

Step 4: Landfill Disposal (for non-recyclable EVA)

If recycling is not a viable option, uncontaminated EVA can generally be disposed of in a

standard landfill.

Regulatory Compliance: Dispose of the product in compliance with all applicable federal,

state, and local regulations.[1] The unused product is not specifically listed by the EPA as a

hazardous waste.[1]

Procedure:

Sweep or gather the solid EVA material.[1]

Place the material in an appropriate, sealed container for disposal.[1]

Spill and Leak Procedures
In the event of a spill of solid EVA material:

Containment is generally not necessary.[1]

Sweep or gather the material.[1]

Place the collected material into a suitable container for disposal.[1][8]

For molten EVA spills, allow the material to cool before handling.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of EVA

waste in a laboratory setting.
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Caption: Workflow for the proper disposal of Ethylene-Vinyl Acetate (EVA) waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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